N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride

• IUPAC Name: 2-[[4-(1H-pyrazol-5-yl)phenyl]methyl]guanidine;hydrochloride
• InChI: InChI=1S/C11H13N5.ClH/c12-11(13)14-7-8-1-3-9(4-2-8)10-5-6-15-16-10;/h1-6H,7H2,(H,15,16)(H4,12,13,14);1H
• InChI Key: BSFMZRWZZROOLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN=C(N)N)C2=CC=NN2.Cl
• Molecular Formula: C11H14ClN5
• Molecular Weight: 251.71 g/mol

Description

N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride, commonly referred to as N-Guanidinopropyl-4-phenylpyrazole hydrochloride (NGPPH), is a synthetic organic compound used in various scientific research applications. It is a type of guanidine derivative, which is a class of organic compounds derived from guanidine. NGPPH has been used in a variety of scientific research applications, including in drug development, protein expression, and biochemical analysis. The compound has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments. In

Scientific Research Applications

N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride has been used in various scientific research applications, including in drug development, protein expression, and biochemical analysis. In drug development, the compound has been used to study the effects of drug candidates on various cellular processes. In protein expression, this compound has been used to enhance the expression of recombinant proteins in mammalian cells. In biochemical analysis, the compound has been used to study the activity of enzymes and other proteins.

Mechanism of Action

The exact mechanism of action of N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride is not fully understood. However, it is believed that the compound binds to proteins and modulates their activity. This is thought to be due to the guanidine group, which is known to be a strong protein binder.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various organisms. In mammalian cells, the compound has been found to modulate the expression of proteins involved in cell cycle regulation, DNA repair, and apoptosis. In plants, the compound has been found to modulate the expression of proteins involved in photosynthesis and plant growth. In yeast, the compound has been found to modulate the expression of proteins involved in metabolism and stress response.

Advantages and Limitations for Lab Experiments

N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride has several advantages for lab experiments. The compound is relatively inexpensive and easy to synthesize, and its effects on proteins can be easily measured. Additionally, the compound is relatively non-toxic and does not cause significant cell damage. However, the compound is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a variety of potential future directions for N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride research. These include further studies on the biochemical and physiological effects of the compound, as well as its potential applications in drug development, protein expression, and biochemical analysis. Additionally, further research could be done to explore the compound’s potential uses in other areas, such as in agriculture and food science. Finally, further research could be done to explore the compound’s potential toxicity and its effects on other organisms.

Synthesis Methods

N-{[4-(1H-pyrazol-3-yl)phenyl]methyl}guanidine hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 1H-pyrazole-3-carboxaldehyde with a primary amine in aqueous solution. This reaction produces a pyrazole-3-carboxamide, which is then reacted with 4-phenylmethyl guanidine hydrochloride in the second step. This yields the desired compound, N-Guanidinopropyl-4-phenylpyrazole hydrochloride.